Cas no 34791-86-1 (Heat(Pressure) Sensitive Rose Red TF-R1)

• Product Name: Heat(Pressure) Sensitive Rose Red TF-R1
• CAS No: 34791-86-1
• MF: C₂₈H₂₃NO₃
• MW: 421.487127542496
• CID: 89100
• PubChem ID: 90471691
• Update Time: 2025-04-18

Heat(Pressure) Sensitive Rose Red TF-R1 Chemical and Physical Properties

Names and Identifiers

• Heat(Pressure) Sensitive Rose Red TF-R1
• 10'-Diethylaminospiro[isobenzofuran-1(3H),7'-[7H]benzo[c]xanthen]-3-one
• 10'-(diethylamino)spiro[2-benzofuran-3,7'-benzo[c]xanthene]-1-one
• HEAT(PRESSURE)SENSITIVEROSEREDTF-R1
• 34791-86-1

• Inchi： 1S/C28H23NO3/c1-3-29(4-2)19-14-16-23-25(17-19)31-26-20-10-6-5-9-18(20)13-15-24(26)28(23)22-12-8-7-11-21(22)27(30)32-28/h5-17H,3-4H2,1-2H3
• InChI Key： XFMPAGZXHTZHKS-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C21C1C=CC(=CC=1OC1C3C=CC=CC=3C=CC2=1)N(CC)CC)=O

Computed Properties

• Exact Mass: 421.16800
• Monoisotopic Mass: 421.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• PSA: 38.77000
• LogP: 6.25400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans